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Compound of Interest

Compound Name: 6-Hydroxy Chlorzoxazone-13C6

Cat. No.: B021243

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of 6-Hydroxy
Chlorzoxazone-13Cs, an isotopically labeled metabolite of the muscle relaxant Chlorzoxazone.
Understanding the precise molecular weight of isotopically labeled compounds is critical for
their application in metabolic studies, pharmacokinetic analyses, and as internal standards in
guantitative bioanalysis. This document outlines the foundational chemical information, a step-
by-step calculation of the molecular weight, and a summary of the relevant data.

Core Chemical Properties

The determination of the molecular weight of 6-Hydroxy Chlorzoxazone-13Ce is predicated on
its molecular formula and the atomic masses of its constituent isotopes. The parent compound,
6-Hydroxy Chlorzoxazone, is a metabolite of Chlorzoxazone. The introduction of six Carbon-13
isotopes into the molecule significantly alters its mass, providing a distinct signature for
analytical detection.

Standard Molecular Weight

Compound Molecular Formula

(g/mol)
Chlorzoxazone C7H4CINO:2 169.56
6-Hydroxy Chlorzoxazone C7H4CINOs3 185.56[1][2]
6-Hydroxy Chlorzoxazone-13Ce  13CeCH4CINO3 191.52[3][4][5][6]
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Methodology for Molecular Weight Calculation

The molecular weight of 6-Hydroxy Chlorzoxazone-13Cs is calculated by summing the atomic
weights of each atom in its molecular formula. The key distinction in this calculation is the use
of the atomic mass of the Carbon-13 isotope (*3C) for the six labeled carbon atoms, and the
standard atomic weight for the remaining carbon atom and all other elements.

The workflow for this determination can be visualized as follows:

Workflow for Molecular Weight Determination

Identify Molecular Formula 6-Hydroxy Chlorzoxazone: C7H4CINOs

abeling
Y

Define Isotopic Labeling | Six 2C atoms replaced by 13C atoms

pecification
Y

Determine Isotope-Specific Formula 13C6CH4CINOs

ata Input

Y

Obtain Atomic Weights | Standard weights for H, CI, N, O | Isotopic mass for 3C and 12C

alculation

Y

Calculate Total Mass | Sum of (Number of Atoms x Atomic Weight) for each element

esult

Y

Final Molecular Weight | 191.52 g/mol
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Caption: Workflow for determining the molecular weight of an isotopically labeled compound.

Atomic Weights of Constituent Elements

The following table lists the standard atomic weights for the elements present in the molecule,
alongside the specific atomic mass for the Carbon-13 isotope.

Element Isotope Number of Atoms Atomic Weight (u)
Carbon 13C 6 13.003354835[7][8]
Carbon 12C 1 12.011 (Standard)
Hydrogen H 4 1.008

Chlorine Cl 1 35.453

Nitrogen N 1 14.007

Oxygen @) 3 15.999

Detailed Calculation

The molecular weight is the sum of the masses of all atoms in the molecule:
e Mass from 23C: 6 atoms x 13.003355 u = 78.02013 u

e Mass from 2C: 1 atom x 12.011u =12.011u

e Mass from H: 4 atoms x 1.008 u = 4.032 u

e Mass from ClI: 1 atom x 35.453 u = 35.453 u

e Mass from N: 1 atom x 14.007 u = 14.007 u

e Mass from O: 3 atoms x 15.999 u = 47.997 u

Total Molecular Weight = 78.02013 + 12.011 + 4.032 + 35.453 + 14.007 + 47.997 = 191.52013
u
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This calculated value is consistent with the experimentally determined and reported molecular
weight of 191.52 g/mol .[3][4][5][6]

Conclusion

The molecular weight of 6-Hydroxy Chlorzoxazone-13Cs is definitively established as 191.52
g/mol . This value is derived from its molecular formula, 3CeCH4CINOs, and the precise atomic
masses of its constituent isotopes. Accurate knowledge of this molecular weight is fundamental
for researchers utilizing this stable isotope-labeled compound in advanced analytical and
metabolic studies, ensuring the precision and reliability of experimental outcomes. The
systematic replacement of six Carbon-12 atoms with Carbon-13 isotopes provides a substantial
mass shift, facilitating its differentiation from the unlabeled endogenous compound in complex
biological matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chlorzoxazone-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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